BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 4-
(1,3-Benzothiazol-2-yl)phenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(1,3-Benzothiazol-2-yl)phenol

Cat. No.: B1266075

Essential Safety and Handling Guide for 4-(1,3-
Benzothiazol-2-yl)phenol

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(1,3-Benzothiazol-2-yl)phenol was not
located in the public domain. The following guidance is synthesized from safety information for
structurally related compounds, including phenol and other benzothiazole derivatives.
Researchers must consult the supplier-specific SDS for this compound and conduct a thorough
risk assessment before handling.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for researchers, scientists, and drug development
professionals handling 4-(1,3-Benzothiazol-2-yl)phenol.

Chemical Properties and Hazard Identification

While detailed toxicological data for 4-(1,3-Benzothiazol-2-yl)phenol is not readily available,
related compounds suggest it may cause skin, eye, and respiratory irritation.[1] Phenol, a
related structural component, is corrosive and toxic, capable of causing severe burns and
systemic toxicity upon absorption.[2][3] Benzothiazole derivatives are also known to be harmful
if swallowed, in contact with skin, or inhaled.[4][5]
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Property Value Source
Molecular Formula C13H9NOS [6]
Molecular Weight 227.28 g/mol [6]
Melting Point 228.6-229 °C [7]
Boiling Point 418.7°C at 760 mmHg [7]
Density 1.337 g/cm? [7]
Water Solubility 6.6 pg/mL [7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling 4-(1,3-Benzothiazol-2-yl)phenol, based on the hazards
associated with related compounds.
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Body Part

Recommended PPE

Specifications and Best
Practices

Hands

Double-layered chemical-

resistant gloves

Wear two pairs of 4 mil or one
pair of 8 mil nitrile gloves with
extended cuffs.[8] For spill
cleanup, Silver Shield®,
Viton®, or other gloves rated
for slow breakthrough with

phenol should be used.[8]

Eyes/Face

Safety glasses with side
shields or chemical splash

goggles and a face shield

Standard laboratory safety
glasses are a minimum
requirement. Goggles and a
face shield are recommended
when handling larger
quantities or when there is a

risk of splashing.[9]

Body

Laboratory coat

A standard, flame-resistant lab
coat should be worn and

buttoned completely.

Respiratory

Use in a well-ventilated area or

fume hood

Work with open containers,
especially if heating, should be
conducted in a certified
chemical fume hood.[8] If
vapors or aerosols are
generated, a NIOSH-approved

respirator may be necessary.

[5]

Operational and Disposal Plans
Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are accessible within 10 seconds.[3] Prepare a designated work area, preferably within a

chemical fume hood.[8] Assemble a spill kit and a phenol first aid kit.[2][3]
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» Donning PPE: Put on all required PPE as outlined in the table above before entering the
designated handling area.

» Handling the Compound: Handle in a well-ventilated place.[7] Avoid the formation of dust and
aerosols.[7] Use non-sparking tools to prevent ignition sources.[7]

o Post-Handling: After work is complete, wipe down the work area with a soap and water
solution.[8] Carefully remove and dispose of gloves and any other contaminated disposable
PPE. Wash hands and face thoroughly after handling.[5]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[7] Keep
away from incompatible materials such as oxidizing agents.

Waste Disposal Plan

All waste materials contaminated with 4-(1,3-Benzothiazol-2-yl)phenol should be treated as
hazardous waste.

e Segregation: Collect all contaminated materials (e.g., gloves, wipes, pipette tips) in a
designated, labeled, and sealed hazardous waste container.

e Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.
o Storage: Store the sealed waste container in a designated satellite accumulation area.

» Disposal: Arrange for pickup and disposal by your institution's environmental health and
safety (EHS) department in accordance with local, state, and federal regulations.

Emergency Procedures
Accidental Exposure
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Exposure Route

First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.
[9] Rapidly decontaminate the skin by wiping
with a gauze pad soaked in polyethylene glycol
(PEG 300 or 400).[2][3] Continue until there is
no detectable odor of phenol.[3] If PEG is
unavailable, use vegetable oil, isopropyl alcohol,
or soap and water.[8] Seek immediate medical

attention.[8]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes at an emergency
eyewash station, occasionally lifting the upper
and lower eyelids.[9] Remove contact lenses if
present and easy to do.[1] Seek immediate

medical attention.

Move the affected person to fresh air.[1] If

breathing is difficult, administer oxygen. If

Inhalation ) ) o
breathing has stopped, provide artificial
respiration. Seek immediate medical attention.
Do NOT induce vomiting.[9] If the person is
) conscious, rinse their mouth with water and give
Ingestion

them 4-8 ounces of water or milk to drink.[3]

Seek immediate medical attention.[3]

Spill Response

o Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.

 Alert: Notify colleagues and your supervisor. For large spills, contact your institution's EHS

department.

o Ventilate: Ensure the area is well-ventilated.

» Contain: For small spills, and if you are trained and have the appropriate PPE, contain the

spill with an absorbent material like vermiculite.[2]
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e Clean Up: Carefully collect the absorbed material into a labeled hazardous waste container.

o Decontaminate: Clean the spill area with soap and water.

Visual Guides
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Caption: Standard Operating Procedure for Handling 4-(1,3-Benzothiazol-2-yl)phenol.
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Caption: Emergency Decision-Making for Spills and Exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101630-SDS-EN.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/101338?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1126923.htm
https://www.echemi.com/produce/pr23122123505-4-1-3-benzothiazol-2-ylphenol.html
https://www.safety.duke.edu/sites/default/files/Guidelines_Phenol.docx
https://ehs.cornell.edu/book/export/html/2139
https://www.benchchem.com/product/b1266075#personal-protective-equipment-for-handling-4-1-3-benzothiazol-2-yl-phenol
https://www.benchchem.com/product/b1266075#personal-protective-equipment-for-handling-4-1-3-benzothiazol-2-yl-phenol
https://www.benchchem.com/product/b1266075#personal-protective-equipment-for-handling-4-1-3-benzothiazol-2-yl-phenol
https://www.benchchem.com/product/b1266075#personal-protective-equipment-for-handling-4-1-3-benzothiazol-2-yl-phenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

